Cas no 89794-12-7 (3-bromo-4-sulfamoylbenzoic acid)

• Product Name: 3-bromo-4-sulfamoylbenzoic acid
• CAS No: 89794-12-7
• MF: C₇H₆BrNO₄S
• MW: 280.095839977264
• CID: 4664307
• Update Time: 2025-06-14

3-bromo-4-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(aminosulfonyl)-3-bromo-
• 3-bromo-4-sulfamoylbenzoic acid

• Inchi： 1S/C7H6BrNO4S/c8-5-3-4(7(10)11)1-2-6(5)14(9,12)13/h1-3H,(H,10,11)(H2,9,12,13)
• InChI Key： QTSKFCIAMZEPJN-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(S(N)(=O)=O)C(Br)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-bromo-4-sulfamoylbenzoic acid

Recent Advances in the Application of 3-Bromo-4-sulfamoylbenzoic Acid (CAS: 89794-12-7) in Chemical Biology and Pharmaceutical Research

3-Bromo-4-sulfamoylbenzoic acid (CAS: 89794-12-7) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and versatile applications. This sulfonamide derivative, characterized by a bromine substituent at the 3-position and a sulfamoyl group at the 4-position of the benzoic acid scaffold, has demonstrated potential in various therapeutic areas, including enzyme inhibition, antimicrobial activity, and drug discovery. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct biological activities, making it a valuable tool for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 3-bromo-4-sulfamoylbenzoic acid as a building block for carbonic anhydrase inhibitors. The researchers demonstrated that this compound serves as an excellent precursor for developing isoform-selective inhibitors, particularly against tumor-associated carbonic anhydrase IX and XII. The bromine atom at the 3-position was found to be crucial for facilitating further derivatization through cross-coupling reactions, while the sulfamoyl group maintained its essential role in zinc coordination within the enzyme's active site.

In antimicrobial research, a team from the University of Cambridge reported in 2024 that derivatives of 3-bromo-4-sulfamoylbenzoic acid exhibited potent activity against drug-resistant strains of Mycobacterium tuberculosis. The study, published in Antimicrobial Agents and Chemotherapy, highlighted how structural modifications of this core scaffold could lead to novel antitubercular agents with improved pharmacokinetic properties. The researchers utilized the bromine substituent for click chemistry approaches to rapidly generate a library of analogs for structure-activity relationship studies.

The compound's role in targeted protein degradation has also gained attention. A recent Nature Chemical Biology publication (2024) described the use of 3-bromo-4-sulfamoylbenzoic acid as a warhead in proteolysis-targeting chimeras (PROTACs). The sulfamoyl group was engineered to interact with E3 ubiquitin ligases, while the benzoic acid moiety served as a linker for connecting to target protein binders. This approach demonstrated successful degradation of several disease-relevant proteins, opening new avenues for drug discovery.

From a synthetic chemistry perspective, advances in late-stage functionalization techniques have significantly expanded the utility of 3-bromo-4-sulfamoylbenzoic acid. A 2023 ACS Catalysis paper detailed a novel palladium-catalyzed C-H activation protocol that allows for selective modifications of this scaffold at previously inaccessible positions. This methodological breakthrough enables the rapid generation of diverse analogs for biological evaluation while maintaining the crucial sulfamoyl pharmacophore.

Ongoing research continues to explore the safety profile and ADME (absorption, distribution, metabolism, and excretion) characteristics of 3-bromo-4-sulfamoylbenzoic acid and its derivatives. Preliminary results from preclinical studies suggest favorable metabolic stability and acceptable toxicity profiles for certain analogs, particularly those with modifications at the bromine position. These findings support the compound's potential as a privileged structure in medicinal chemistry campaigns.

As research progresses, 3-bromo-4-sulfamoylbenzoic acid (CAS: 89794-12-7) is establishing itself as a multifunctional tool in chemical biology and drug discovery. Its unique combination of synthetic accessibility, derivatization potential, and intrinsic biological activity makes it particularly valuable for addressing current challenges in targeted therapy development and chemical probe design. Future studies are expected to further elucidate its structure-activity relationships and expand its applications in emerging therapeutic areas.